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An In-depth Technical Guide to the Physicochemical Properties of 4-Chloro-2-
fluoronitrobenzene: Melting and Boiling Points

Authored by: A Senior Application Scientist
This guide is intended for researchers, scientists, and professionals in drug development,

providing a comprehensive analysis of the melting and boiling points of 4-Chloro-2-
fluoronitrobenzene. This document emphasizes not only the empirical data but also the

scientific principles and laboratory methodologies that ensure data integrity and safe handling

of this compound.

Introduction: The Significance of 4-Chloro-2-
fluoronitrobenzene in Synthetic Chemistry
4-Chloro-2-fluoronitrobenzene is a pivotal intermediate in the synthesis of a wide array of

pharmaceuticals and agrochemicals.[1][2][3] Its trifunctionalized aromatic ring offers a versatile

platform for medicinal chemists to construct complex molecular architectures. The interplay of

the chloro, fluoro, and nitro substituents dictates its reactivity and, just as importantly, its

physical properties. A thorough understanding of its melting and boiling points is a cornerstone

of its practical application, influencing everything from purification and reaction setup to storage

and safety protocols.
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A summary of the essential physicochemical properties of 4-Chloro-2-fluoronitrobenzene is

presented below. These values represent the foundation upon which experimental protocols

are designed.

Property Value Source(s)

Molecular Formula C₆H₃ClFNO₂ [1][4]

Molecular Weight 175.54 g/mol [1][2][4][5]

Appearance White to yellow crystalline solid [1][6]

Melting Point 47 - 50 °C [1][2][5][6]

Boiling Point 241.8 ± 20.0 °C (Predicted) [2]

CAS Number 700-37-8 [1][2][5]

The Melting Point: A Criterion of Purity
The melting point of a crystalline solid is a highly sensitive indicator of its purity. For 4-Chloro-
2-fluoronitrobenzene, the relatively narrow melting range of 47-50 °C is indicative of a high-

purity substance.[1][6] The presence of impurities would disrupt the crystal lattice, leading to a

depression and broadening of the melting point range.

Experimental Protocol: Capillary Melting Point
Determination
The capillary method remains the gold standard for routine melting point determination due to

its simplicity, small sample requirement, and accuracy when performed correctly.

Diagram of the Experimental Workflow:
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Sample Preparation

Measurement

Analysis

Dry the 4-Chloro-2-fluoronitrobenzene sample.

Finely powder the sample.

Pack into a capillary tube to a height of 2-3 mm.

Place the capillary in the melting point apparatus.

Set a rapid heating rate to ~10°C below the expected melting point.

Reduce the heating rate to 1-2°C per minute.

Record the temperature at the onset of melting (T1).

Record the temperature when the sample is completely liquid (T2).

The melting range is T1-T2.

A narrow range (≤ 2°C) indicates high purity.

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Detailed Methodology:

Sample Preparation: The sample must be thoroughly dried to eliminate any solvent that

could act as an impurity and depress the melting point. The crystalline sample is then finely

powdered to ensure uniform heating within the capillary tube. The powdered sample is

packed into a sealed-end capillary tube to a height of 2-3 mm.

Measurement: The capillary tube is placed in a calibrated melting point apparatus. The

temperature is increased rapidly to about 10°C below the expected melting point of ~47°C.

The heating rate is then reduced to a slow 1-2°C per minute to allow for thermal equilibrium

between the sample and the thermometer. The temperature at which the first drop of liquid is

observed is recorded as the onset of melting (T1). The temperature at which the last crystal

melts is recorded as the completion of melting (T2).

Self-Validation and Trustworthiness: The sharpness of the melting range is a self-validating

feature. A broad range would immediately cast doubt on the purity of the sample, prompting

further purification steps like recrystallization.

The Boiling Point: A Characteristic of Intermolecular
Forces
The boiling point reflects the strength of the intermolecular forces within a substance. For 4-
Chloro-2-fluoronitrobenzene, its relatively high predicted boiling point of approximately 242°C

is a consequence of its polarity and molecular weight.

Experimental Protocol: Distillation Method for Boiling
Point Determination
For a thermally stable compound like 4-Chloro-2-fluoronitrobenzene, the distillation method

provides an accurate determination of the boiling point at a given pressure.

Diagram of the Experimental Workflow:
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Apparatus Setup

Distillation

Validation

Assemble a simple distillation apparatus.

Add the sample and boiling chips to the distillation flask.

Position the thermometer bulb just below the side arm of the flask.

Gently heat the flask.

Observe the vapor front rising.

Record the stable temperature when a steady reflux is achieved.

The stable temperature is the boiling point at the ambient pressure.

Record the atmospheric pressure.

Correct the boiling point to standard pressure if necessary.

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.
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Detailed Methodology:

Apparatus Setup: A simple distillation apparatus is assembled. The sample of 4-Chloro-2-
fluoronitrobenzene is placed in the distillation flask with boiling chips to prevent bumping.

The thermometer is positioned so that the top of the bulb is level with the bottom of the side

arm leading to the condenser. This ensures that the measured temperature is that of the

vapor in equilibrium with the boiling liquid.

Distillation: The flask is heated gently. As the liquid boils, the vapor travels up the flask and

into the condenser. The temperature reading will rise and then stabilize. This stable

temperature, where there is a constant distillation rate, is the boiling point at the ambient

atmospheric pressure.

Authoritative Grounding: The observed boiling point is dependent on the atmospheric

pressure. For rigorous scientific reporting, it is often necessary to correct the boiling point to

standard pressure (760 mmHg) using the Clausius-Clapeyron equation or a pressure-

temperature nomograph.

Safety and Handling
4-Chloro-2-fluoronitrobenzene is a hazardous chemical that requires careful handling.

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and eye

protection.

Engineering Controls: Use in a well-ventilated area, preferably a chemical fume hood, to

avoid inhalation of dust or vapors.

Toxicological Hazards: The compound is harmful if swallowed, in contact with skin, or

inhaled. It can cause skin and eye irritation.[6]

Storage: Store in a tightly sealed container in a dry, cool, and well-ventilated place. Keep

away from strong oxidizing agents.[6]
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The melting and boiling points of 4-Chloro-2-fluoronitrobenzene are critical parameters that

guide its use in synthetic organic chemistry. The methodologies detailed in this guide provide a

framework for obtaining reliable and reproducible data. By understanding the principles behind

these measurements and adhering to strict safety protocols, researchers can confidently and

safely utilize this versatile chemical intermediate in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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